(3S,4R)-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S,4R)-3-amino-4-methoxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H20N2O3/c1-10(2,3)15-9(13)12-5-7(11)8(6-12)14-4/h7-8H,5-6,11H2,1-4H3/t7-,8+/m0/s1
• InChI Key: STYSIWNZDIJKGC-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)OC)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@@H](C1)OC)N
• Molecular Formula: C10H20N2O3
• DSSTOX Substance ID: DTXSID901128397
• Molecular Weight: 216.28 g/mol
• CAS No.: 148260-95-1, 121242-20-4

Description

(3S,4R)-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester (AMPCO-TBE) is a synthetic compound used in a variety of scientific research applications. It is a chiral amino acid derivative that has been used for a variety of purposes, including as an inhibitor of enzymes, as a substrate for bioconjugation reactions, and in the synthesis of peptides. AMPCO-TBE has been found to have a wide range of biochemical and physiological effects, and its use has been studied extensively in laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Reactivity

The compound has been explored in the context of chemical synthesis and reactivity. For instance, the tert-butyl ester of 3-methoxy-2-pyrrole carboxylic acid, a structurally similar compound, reacts with singlet oxygen to yield peroxidic intermediates, which further undergo coupling with nucleophiles to produce 5-substituted pyrroles. These products include α,α′-bipyrroles that act as precursors for molecules like prodigiosin, including A-ring substituted analogues (Wasserman et al., 2004). This shows the potential role of similar compounds in synthetic organic chemistry, particularly in creating complex and valuable molecular structures.

Application in Polymer Synthesis

In the field of polymer science, the compound has been referenced in the synthesis and ring-opening polymerization of functional cyclic esters. Specifically, new cyclic esters containing protected functional groups (including hydroxyl, bishydroxyl, amino, and carboxyl) were synthesized and polymerized. The choice of protecting groups, like the tert-butyl group, plays a significant role in the polymerization process, indicating the compound's relevance in designing and creating new polymeric materials with specific properties (Trollsås et al., 2000).

Role in Asymmetric Synthesis

The compound has also been mentioned in the context of asymmetric synthesis, where it is used as a building block for creating structurally complex and chiral molecules. For example, a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines was achieved through a nitrile anion cyclization strategy, which highlights the utility of such compounds in producing enantiomerically pure substances, a crucial aspect of medicinal chemistry (Chung et al., 2005).

Structural Analysis

The compound's structural aspects have been studied, such as in the title compound, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid , where the pyrrolidine ring adopts an envelope conformation. The dihedral angles between the carboxyl group plane, the pyrrolidine ring, and the methoxy group were carefully analyzed, indicating the compound's potential applications in crystallography and material sciences (Yuan et al., 2010).

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the biological system in which they are acting.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure. It’s important to refer to the Safety Data Sheet (SDS) for specific information.

Future Directions

The future directions for research on these compounds could involve the development of fast and cost-effective methods for the synthesis of substituted piperidines. This is an important task of modern organic chemistry.